Cas no 2126177-89-5 (1-(cyclohexylmethoxy)propan-2-amine hydrochloride)

• Product Name: 1-(cyclohexylmethoxy)propan-2-amine hydrochloride
• CAS No: 2126177-89-5
• CID: 4639414
• Update Time: 2025-06-08

1-(cyclohexylmethoxy)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexylmethoxy)propan-2-amine hydrochloride

Additional information on 1-(cyclohexylmethoxy)propan-2-amine hydrochloride

Introduction to 1-(cyclohexylmethoxy)propan-2-amine hydrochloride (CAS No. 2126177-89-5) in Modern Chemical and Pharmaceutical Research

1-(cyclohexylmethoxy)propan-2-amine hydrochloride, identified by the chemical identifier CAS No. 2126177-89-5, is a compound of significant interest in the realm of pharmaceutical and biochemical research. This compound, characterized by its unique structural motif comprising a cyclohexylmethoxy group attached to a propan-2-amine backbone, has garnered attention due to its potential pharmacological properties and its utility as a building block in the synthesis of more complex molecules.

The structure of 1-(cyclohexylmethoxy)propan-2-amine hydrochloride features a tertiary amine center, which is a common feature in many bioactive molecules. The presence of the cyclohexylmethoxy substituent introduces steric hindrance and lipophilicity, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The hydrochloride salt form enhances the compound's solubility in aqueous media, making it more suitable for formulation into pharmaceutical products and biological assays.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives, particularly those with complex alkyl or alkoxy side chains. The 1-(cyclohexylmethoxy)propan-2-amine hydrochloride structure aligns well with this trend, as it combines the versatility of a primary amine with the modularity of an aromatic or heteroaromatic ring system. This has led to its investigation as a precursor in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 1-(cyclohexylmethoxy)propan-2-amine hydrochloride is its role as an intermediate in the development of small-molecule drugs. Its structural features make it a valuable scaffold for medicinal chemists seeking to design compounds with improved pharmacokinetic profiles. For instance, the cyclohexyl group can enhance binding affinity by providing steric complementarity to protein targets, while the methoxy group can serve as a point for further functionalization through etherification or other chemical transformations.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The amine moiety in 1-(cyclohexylmethoxy)propan-2-amine hydrochloride provides a nucleophilic site for covalent bond formation with cysteine residues in protein kinases, leading to potent inhibition of their activity. Additionally, the cyclohexylmethoxy group can be engineered to interact with specific pockets on the kinase domain, further optimizing drug efficacy.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability during storage and transportation. This is particularly important for pharmaceutical applications where maintaining chemical integrity is paramount. The salt form also facilitates easier dosing and formulation into oral or injectable medications, making it a practical choice for drug development.

Another area where 1-(cyclohexylmethoxy)propan-2-amine hydrochloride has shown promise is in the field of central nervous system (CNS) drug discovery. The lipophilic nature of the compound allows it to cross the blood-brain barrier more effectively than water-soluble molecules. This property is crucial for developing treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Researchers have been exploring derivatives of this compound to identify new leads with enhanced CNS penetration and reduced side effects.

The synthesis of 1-(cyclohexylmethoxy)propan-2-amine hydrochloride involves multi-step organic reactions that highlight modern synthetic methodologies. The process typically begins with the alkylation of an amine intermediate followed by functional group transformations such as etherification and salt formation. Advanced techniques like catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity levels required for pharmaceutical applications.

In conclusion, 1-(cyclohexylmethoxy)propan-2-amine hydrochloride (CAS No. 2126177-89-5) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new pharmacological insights and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.